1,3-Bis[(3,4,5-Trihydroxybenzoyl)Oxy]Naphthalene
1,3-Bis[(3,4,5-Trihydroxybenzoyl)Oxy]Naphthalene
FASN inhibitor. Inhibits breast cancer cell proliferation in vitro (IC50 values are 21 - 79 μM), including cell lines resistant to anti-HER2 therapies. Blocks HER2 signaling and induces apoptosis. Inhibits growth of breast cancer xenografts in mice without causing anorexia.
Brand Name:
Vulcanchem
CAS No.:
1094451-90-7
VCID:
VC0005072
InChI:
InChI=1S/C24H16O10/c25-16-6-12(7-17(26)21(16)29)23(31)33-14-5-11-3-1-2-4-15(11)20(10-14)34-24(32)13-8-18(27)22(30)19(28)9-13/h1-10,25-30H
SMILES:
C1=CC=C2C(=C1)C=C(C=C2OC(=O)C3=CC(=C(C(=C3)O)O)O)OC(=O)C4=CC(=C(C(=C4)O)O)O
Molecular Formula:
C24H16O10
Molecular Weight:
464.4 g/mol
1,3-Bis[(3,4,5-Trihydroxybenzoyl)Oxy]Naphthalene
CAS No.: 1094451-90-7
Inhibitors
VCID: VC0005072
Molecular Formula: C24H16O10
Molecular Weight: 464.4 g/mol
![1,3-Bis[(3,4,5-Trihydroxybenzoyl)Oxy]Naphthalene - 1094451-90-7](/images/no_structure.jpg)
| CAS No. | 1094451-90-7 |
|---|---|
| Product Name | 1,3-Bis[(3,4,5-Trihydroxybenzoyl)Oxy]Naphthalene |
| Molecular Formula | C24H16O10 |
| Molecular Weight | 464.4 g/mol |
| IUPAC Name | [4-(3,4,5-trihydroxybenzoyl)oxynaphthalen-2-yl] 3,4,5-trihydroxybenzoate |
| Standard InChI | InChI=1S/C24H16O10/c25-16-6-12(7-17(26)21(16)29)23(31)33-14-5-11-3-1-2-4-15(11)20(10-14)34-24(32)13-8-18(27)22(30)19(28)9-13/h1-10,25-30H |
| Standard InChIKey | KJCWIWDPTNVWRX-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C=C(C=C2OC(=O)C3=CC(=C(C(=C3)O)O)O)OC(=O)C4=CC(=C(C(=C4)O)O)O |
| Canonical SMILES | C1=CC=C2C(=C1)C=C(C=C2OC(=O)C3=CC(=C(C(=C3)O)O)O)OC(=O)C4=CC(=C(C(=C4)O)O)O |
| Appearance | Assay:≥95%A crystalline solid |
| Description | FASN inhibitor. Inhibits breast cancer cell proliferation in vitro (IC50 values are 21 - 79 μM), including cell lines resistant to anti-HER2 therapies. Blocks HER2 signaling and induces apoptosis. Inhibits growth of breast cancer xenografts in mice without causing anorexia. |
| Synonyms | 3-(3,4,5-Trihydroxybenzoyloxy)naphthalen-1-yl 3,4,5-trihydroxybenzoate |
| PubChem Compound | 24896615 |
| Last Modified | Nov 11 2021 |
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